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Compound of Interest

Compound Name: 2-Amino-2-butylhexanoic acid

Cat. No.: B112981 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Amino-2-butylhexanoic acid is a non-canonical, α,α-disubstituted amino acid. Its unique

structural properties make it a valuable building block in peptidomimetics and drug discovery,

offering the potential to create peptides with enhanced stability and novel functionalities. The

ability to label such non-natural amino acids is crucial for their application in biological studies,

enabling researchers to track their incorporation into peptides, visualize their localization in

cells, and study their interactions with biological targets.

These application notes provide detailed protocols for the covalent labeling of the primary

amine group of 2-Amino-2-butylhexanoic acid with fluorescent dyes and biotin using N-

hydroxysuccinimide (NHS) ester chemistry. Additionally, a representative synthesis protocol for

α,α-disubstituted amino acids is included for context.

I. Synthesis of α,α-Disubstituted Amino Acids
The synthesis of α,α-disubstituted amino acids like 2-Amino-2-butylhexanoic acid can be

achieved through various methods, including the alkylation of amino acid enolate equivalents.

[1] The following is a generalized workflow for the synthesis of such compounds.
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Start: Protected Amino Acid Derivative

Enolate Formation
(e.g., with a strong base like LDA)

First Alkylation
(e.g., with Butyl Iodide)

Second Alkylation
(e.g., with Hexyl Iodide)

Deprotection

Purification
(e.g., Chromatography)

Final Product:
2-Amino-2-butylhexanoic acid
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Preparation

Reaction

Purification & Analysis

Dissolve 2-Amino-2-butylhexanoic acid
in Reaction Buffer (pH 8.3-8.5)

Mix Amino Acid and NHS-Ester-Dye
(1.1 - 1.5 molar excess of dye)

Prepare fresh NHS-Ester-Dye
stock solution in DMF/DMSO

Incubate at RT for 1-4h
or 4°C overnight

Quench with Tris buffer (optional)

Purify via Chromatography

Characterize by
Spectroscopy and MS
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Application in Kinase Activity Assay

Fluorescently Labeled Peptide
(containing 2-Amino-2-butylhexanoic acid)

Phosphorylated Fluorescent Peptide

Phosphorylation

Protein Kinase ATP

Detection of Fluorescence Change
(e.g., Fluorescence Polarization)

Kinase Activity Measurement

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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